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Compound of Interest

Compound Name: Erbium tribromide

Cat. No.: B084284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the growth of high-purity single crystals

of Erbium tribromide (ErBr₃). The methodology is centered around the Bridgman-Stockbarger

technique, a robust method for directional solidification from a melt. This process is particularly

well-suited for the synthesis of large, high-quality single crystals of rare-earth halides.

Physicochemical Data and Growth Parameters
A summary of the essential physicochemical properties of Erbium tribromide and the typical

parameters for its single crystal growth using the Bridgman-Stockbarger method are presented

in the table below.
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Property Value

Chemical Formula ErBr₃

Molecular Weight 406.97 g/mol [1][2]

Melting Point 958 °C (1231 K)

Crystal Structure
Honeycomb layers of Er³⁺ ions stacked along

the c-axis[3][4]

Lattice Parameters a = b = 7.005 Å, c = 18.89 Å (at 1.5 K)[4]

Crucible Material Quartz (fused silica) or Graphite

Starting Material
Anhydrous Erbium tribromide (ErBr₃) powder

(99.99% purity or higher)

Growth Atmosphere High-purity inert gas (e.g., Argon) or vacuum

Temperature Gradient 10 - 40 °C/cm

Growth Rate 0.5 - 4.0 mm/h

Post-Growth Cooling Rate 10 - 30 °C/h

Experimental Protocol: Bridgman-Stockbarger
Crystal Growth of Erbium Tribromide
This protocol outlines the detailed steps for growing single crystals of Erbium tribromide. Due

to the hygroscopic nature of ErBr₃, all handling of the material must be performed in a

controlled inert atmosphere, such as a glovebox.

2.1. Materials and Equipment

Anhydrous Erbium tribromide (ErBr₃) powder (≥99.99% purity)

Quartz (fused silica) or high-purity graphite crucible with a conical tip

Quartz ampoule
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Two-zone Bridgman-Stockbarger furnace with programmable temperature controllers

Vacuum pump and high-purity Argon gas supply

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Welding equipment for sealing quartz ampoules (e.g., hydrogen-oxygen torch)

Diamond wire saw for crystal cutting

X-ray diffractometer (for crystal orientation and quality assessment)

2.2. Procedure

Crucible Preparation:

Thoroughly clean the quartz or graphite crucible. For quartz crucibles, this involves

washing with deionized water, followed by acid cleaning (e.g., aqua regia), and then

rinsing with deionized water and drying in an oven. For graphite crucibles, bake at a high

temperature under vacuum to remove any volatile impurities.

Transfer the cleaned crucible to the glovebox.

Loading the Crucible:

Inside the glovebox, carefully load the anhydrous ErBr₃ powder into the crucible. Gently

tap the crucible to ensure the powder is well-packed.

Ampoule Sealing:

Place the loaded crucible into a clean quartz ampoule within the glovebox.

Move the ampoule to a vacuum sealing station. Evacuate the ampoule to a high vacuum

(<10⁻⁵ Torr) to remove any residual atmospheric contaminants.

Backfill the ampoule with high-purity Argon gas to a pressure of approximately 1/3 to 1/2

atmosphere.
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Seal the ampoule using a hydrogen-oxygen torch while maintaining the inert atmosphere

inside.

Furnace Setup and Crystal Growth:

The Bridgman-Stockbarger furnace should consist of two independently controlled

temperature zones: a hot zone and a cold zone, separated by an adiabatic zone.

Set the temperature of the hot zone to be approximately 50-100 °C above the melting

point of ErBr₃ (i.e., ~1010-1060 °C).

Set the temperature of the cold zone to be approximately 50-100 °C below the melting

point of ErBr₃ (i.e., ~860-910 °C). This creates the necessary temperature gradient along

the length of the crucible.

Position the sealed ampoule in the hot zone of the furnace and allow it to dwell for several

hours to ensure the complete melting and homogenization of the ErBr₃.

Initiate the crystal growth by slowly lowering the ampoule from the hot zone to the cold

zone at a controlled rate (0.5 - 4.0 mm/h). The conical tip of the crucible facilitates the

nucleation of a single crystal.

Maintain a constant temperature gradient and lowering rate throughout the growth

process.

Cooling and Crystal Retrieval:

Once the entire melt has solidified, cool the ampoule to room temperature at a slow,

controlled rate (10 - 30 °C/h) to prevent thermal shock and cracking of the crystal.

Carefully remove the sealed ampoule from the furnace.

The single crystal of ErBr₃ can be retrieved by carefully breaking the quartz ampoule. This

should be done in a controlled environment, preferably within a glovebox, due to the air-

sensitive nature of the crystal.

2.3. Crystal Characterization
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The orientation of the grown single crystal can be determined using X-ray diffraction (XRD).

The quality of the crystal can be assessed by techniques such as rocking curve

measurements and etching to reveal dislocation density.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the Erbium tribromide single crystal growth

process using the Bridgman-Stockbarger method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b084284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Crucible Preparation
(Cleaning and Degassing)

Loading of Anhydrous ErBr3
(Inert Atmosphere)

Ampoule Sealing
(Vacuum and Argon Backfill)

Furnace Setup
(Hot and Cold Zones)

Melting and Homogenization
(Dwell in Hot Zone)

Directional Solidification
(Lowering Ampoule)

Controlled Cooling
to Room Temperature

Crystal Retrieval
(Inert Atmosphere)

Crystal Characterization
(XRD, etc.)

End

Click to download full resolution via product page

Caption: Experimental workflow for single crystal growth of ErBr₃.
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Safety Precautions
Erbium tribromide is an irritant to the skin, eyes, and respiratory system. It is also hygroscopic

and reacts with moisture. Therefore, appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times. All handling of

anhydrous Erbium tribromide and the resulting crystals should be conducted in a controlled

inert atmosphere (glovebox). The high temperatures involved in the crystal growth process also

necessitate caution and the use of appropriate safety measures when operating the furnace.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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